Cas no 58629-87-1 (Fluoromalonaldehydic AcidDiscontinued)

• Product Name: Fluoromalonaldehydic AcidDiscontinued
• CAS No: 58629-87-1
• MF: C₃H₃FO₃
• MW: 106.052524805069
• CID: 335454
• Update Time: 2025-11-02

Fluoromalonaldehydic AcidDiscontinued Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-fluoro-3-oxo-
• Fluoromalonaldehydic Acid
• 2-fluoro-3-oxopropanoic acid
• Propanoic acid,2-fluoro-3-oxo
• Fluoromalonaldehydic AcidDiscontinued

• Inchi： 1S/C3H3FO3/c4-2(1-5)3(6)7/h1-2H,(H,6,7)
• InChI Key： UJZAWQINJHZMNV-UHFFFAOYSA-N
• SMILES： FC(C=O)C(=O)O

Computed Properties

• Exact Mass: 106.00700

Experimental Properties

• PSA: 54.37000
• LogP: -0.39200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Fluoromalonaldehydic AcidDiscontinued

Recent Advances and Discontinuation Analysis of Fluoromalonaldehydic Acid (CAS: 58629-87-1) in Chemical Biology and Pharmaceutical Research

Fluoromalonaldehydic acid (CAS: 58629-87-1), a fluorinated derivative of malonaldehyde, has been a subject of interest in chemical biology and pharmaceutical research due to its potential applications in drug design and biochemical probes. Recent studies have explored its reactivity, stability, and interactions with biological targets, particularly in the context of enzyme inhibition and protein modification. However, the discontinuation of Fluoromalonaldehydic Acid (Discontinued) as a commercial product has raised questions about its viability and safety profile in therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of Fluoromalonaldehydic Acid as a covalent inhibitor of cysteine proteases. The study highlighted its ability to form stable adducts with active-site thiols, suggesting potential utility in targeting diseases such as cancer and inflammatory disorders. Despite these promising findings, the study also noted significant off-target effects and metabolic instability, which may have contributed to its discontinuation.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the structural optimization of Fluoromalonaldehydic Acid analogs to improve selectivity and pharmacokinetic properties. The authors synthesized a series of derivatives and evaluated their inhibitory activity against a panel of enzymes. While some analogs showed enhanced specificity, the overall therapeutic window remained narrow, further underscoring the challenges associated with this chemical scaffold.

The discontinuation of Fluoromalonaldehydic Acid as a commercial product has been attributed to several factors, including limited clinical efficacy, toxicity concerns, and the availability of more stable and selective alternatives. Industry reports indicate that the compound failed to meet safety and efficacy benchmarks in preclinical trials, leading to its withdrawal from development pipelines. This discontinuation serves as a case study in the importance of thorough preclinical evaluation and the need for robust structure-activity relationship (SAR) studies in drug discovery.

Despite its discontinuation, research on Fluoromalonaldehydic Acid continues to provide valuable insights into the design of covalent inhibitors and the role of fluorinated aldehydes in chemical biology. Future directions may include the development of prodrug strategies or targeted delivery systems to mitigate its limitations. Additionally, the compound's unique reactivity profile may find applications in niche areas such as chemical proteomics and activity-based protein profiling (ABPP).

In conclusion, while Fluoromalonaldehydic Acid (CAS: 58629-87-1) has been discontinued as a therapeutic candidate, its study remains relevant for understanding the challenges and opportunities in the design of reactive small molecules. Researchers are encouraged to explore alternative scaffolds or modified derivatives that retain the desired biological activity while addressing the shortcomings of the parent compound.